10.1039/B9NJ00585D | Preparation of benzylphosphonates via a palladium(0)-catalyzed cross-coupling of H-phosphonatediesters with benzyl halides. Synthetic and mechanistic studies†‡§

Preparation of benzylphosphonates via a palladium(0)-catalyzed cross-coupling of H-phosphonatediesters with benzyl halides. Synthetic and mechanistic studies†‡§

New Journal of Chemistry Pub Date: 2010-02-12 DOI: 10.1039/B9NJ00585D

Abstract

We have developed a new, efficient method for the synthesis of benzylphosphonate and benzylphosphonothioate diesters via a palladium(0)-catalyzed cross-coupling reaction between benzyl halides and H-phosphonate or H-phosphonothioate diesters, using Pd₂(dba)₃(CHCl₃) as a palladium source and Xantphos as a supporting ligand. Some mechanistic aspects of these reactions were investigated using ³¹P NMR spectroscopy.

Preparation of benzylphosphonates via a palladium(0)-catalyzed cross-coupling of H-phosphonatediesters with benzyl halides. Synthetic and mechanistic studies†‡§

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Journal Name：New Journal of Chemistry

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